Cas no 2229216-91-3 (3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229216-91-3
• MF: C₆H₃F₄NO₃
• MW: 213.086535692215
• CID: 5935110
• PubChem ID: 165690601
• Update Time: 2025-10-29

3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid
• 2229216-91-3
• EN300-1957604

• Inchi： 1S/C6H3F4NO3/c7-4(6(8,9)10)2-1-3(5(12)13)14-11-2/h1,4H,(H,12,13)
• InChI Key： GQISGZHROJCEBE-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1C=C(C(=O)O)ON=1

Computed Properties

• Exact Mass: 213.00490561g/mol
• Monoisotopic Mass: 213.00490561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229216-91-3)

The compound 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229216-91-3) is a fluorinated heterocyclic carboxylic acid with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a tetrafluoroethyl group attached to an oxazole ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in developing novel small-molecule drugs and crop protection agents.

One of the key reasons for the growing attention toward 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid is its relevance in medicinal chemistry. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which are critical factors in drug design. The presence of the tetrafluoroethyl moiety in this compound suggests potential applications in targeting enzymes or receptors where fluorine interactions can improve binding affinity. This aligns with current trends in precision medicine and targeted therapies, where researchers seek compounds with specific physicochemical properties.

In addition to pharmaceutical applications, 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid is also explored in agrochemical research. Fluorinated heterocycles are often used in the development of herbicides, fungicides, and insecticides due to their ability to disrupt biological pathways in pests while minimizing environmental impact. The oxazole ring in this compound provides a versatile scaffold for further functionalization, enabling the creation of derivatives with tailored biological activities. This is particularly relevant as the agricultural sector seeks sustainable solutions to combat resistance and improve crop yields.

The synthesis and characterization of 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the compound, which is essential for its use in high-value applications. Analytical data, including mass spectrometry (MS) and infrared (IR) spectroscopy, further confirm its molecular identity and functional groups.

From a commercial perspective, the demand for fluorinated building blocks like 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid is on the rise. Companies specializing in custom synthesis and contract research are actively offering this compound to support drug discovery and agrochemical innovation. Its CAS No. 2229216-91-3 serves as a unique identifier, facilitating procurement and regulatory compliance in global markets.

Environmental and safety considerations are also paramount when working with 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its stability. Researchers are encouraged to follow green chemistry principles when incorporating this compound into synthetic pathways, minimizing waste and energy consumption.

In summary, 3-(1,2,2,2-tetrafluoroethyl)-1,2-oxazole-5-carboxylic acid (CAS No. 2229216-91-3) represents a promising candidate for multiple industries. Its fluorinated structure, combined with the versatility of the oxazole ring, opens doors to innovative applications in drug development and agricultural science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.